Cas no 669713-89-7 (3-BIPHENYL-4'-FORMYL-ACETIC ACID)

• Product Name: 3-BIPHENYL-4'-FORMYL-ACETIC ACID
• CAS No: 669713-89-7
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• MDL: MFCD03426486
• CID: 965036
• PubChem ID: 2759223
• Update Time: 2025-06-10

3-BIPHENYL-4'-FORMYL-ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-BIPHENYL-4'-FORMYL-ACETIC ACID
• (4'-FORMYL-BIPHENYL-3-YL)-ACETIC ACID
• (4'-Formylbiphenyl-3-yl)acetic acid
• [1,1'-Biphenyl]-3-acetic acid, 4'-formyl-
• 2-(4'-Formyl-[1,1'-biphenyl]-3-yl)acetic acid
• (4 inverted exclamation marka-Formyl-biphenyl-3-yl)-acetic acid
• Z1741960866
• 2-(4'-Formyl-[1,1'-biphenyl]-3-yl)aceticacid
• 3-Biphenyl-4'-formyl-aceticacid
• 669713-89-7
• FT-0730994
• CS-0171106
• 4'-Formyl-biphenyl-3-acetic acid
• {4'-FORMYL-[1,1'-BIPHENYL]-3-YL}ACETIC ACID
• C15H12O3
• EN300-322447
• SY211152
• 2-[3-(4-formylphenyl)phenyl]acetic Acid
• DTXSID40374691
• SCHEMBL1124875
• MFCD03426486
• 2-(4 inverted exclamation mark -Formyl-3-biphenylyl)acetic Acid
• A12774
• DB-016535

• MDL： MFCD03426486
• Inchi： 1S/C15H12O3/c16-10-11-4-6-13(7-5-11)14-3-1-2-12(8-14)9-15(17)18/h1-8,10H,9H2,(H,17,18)
• InChI Key： KVOMMPWVNQAQTK-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C=1)C1C=CC(C=O)=CC=1)=O

Computed Properties

• Exact Mass: 240.07866
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

3-BIPHENYL-4'-FORMYL-ACETIC ACID Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 3-BIPHENYL-4'-FORMYL-ACETIC ACID

Recent Advances in the Application of 3-BIPHENYL-4'-FORMYL-ACETIC ACID (CAS: 669713-89-7) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-BIPHENYL-4'-FORMYL-ACETIC ACID (CAS: 669713-89-7) has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This brief aims to summarize the latest findings and advancements related to this compound, highlighting its potential as a key intermediate in the synthesis of bioactive molecules and its role in targeted therapeutic strategies.

3-BIPHENYL-4'-FORMYL-ACETIC ACID is a bifunctional molecule featuring both a formyl group and a carboxylic acid moiety, making it an attractive building block for the construction of complex molecular architectures. Recent studies have demonstrated its utility in the synthesis of small-molecule inhibitors, particularly those targeting protein-protein interactions (PPIs) and enzymatic pathways implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most notable applications of 3-BIPHENYL-4'-FORMYL-ACETIC ACID is its incorporation into the design of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound as a precursor in the synthesis of selective inhibitors for the JAK-STAT signaling pathway, which plays a critical role in immune regulation and cancer progression. The study highlighted the compound's ability to enhance binding affinity and selectivity through strategic modifications of its functional groups.

In addition to its role in kinase inhibitor development, 3-BIPHENYL-4'-FORMYL-ACETIC ACID has been employed in the synthesis of fluorescent probes for bioimaging applications. A recent publication in ACS Chemical Biology detailed the development of a probe derived from this compound, which exhibited high specificity for detecting reactive oxygen species (ROS) in live cells. This advancement holds promise for real-time monitoring of oxidative stress in disease models.

Furthermore, the compound's potential in drug delivery systems has been explored. Researchers have utilized its carboxylic acid group for conjugation with nanoparticles, enabling targeted delivery of therapeutics to specific tissues. A 2024 study in Nano Letters demonstrated the efficacy of such a system in enhancing the bioavailability of a poorly soluble anticancer drug, thereby improving its therapeutic index.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 3-BIPHENYL-4'-FORMYL-ACETIC ACID to ensure scalability and cost-effectiveness. Recent efforts have focused on green chemistry approaches, including catalytic methods and solvent-free reactions, to address these issues. A preprint on ChemRxiv (2024) reported a novel, high-yield synthesis protocol that minimizes waste and reduces reliance on hazardous reagents.

In conclusion, 3-BIPHENYL-4'-FORMYL-ACETIC ACID (CAS: 669713-89-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its multifunctional nature and adaptability make it a cornerstone in the development of next-generation therapeutics and diagnostic tools. Future research is expected to further elucidate its potential in emerging areas such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design.